Allyl alpha-D-galactopyranoside
Allyl alpha-D-galactopyranoside
Brand Name:
Vulcanchem
CAS No.:
48149-72-0
VCID:
VC20778581
InChI:
InChI=1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6+,7+,8-,9+/m1/s1
SMILES:
C=CCOC1C(C(C(C(O1)CO)O)O)O
Molecular Formula:
C9H16O6
Molecular Weight:
220.22 g/mol
Allyl alpha-D-galactopyranoside
CAS No.: 48149-72-0
Reference Standards
Cat. No.: VC20778581
Molecular Formula: C9H16O6
Molecular Weight: 220.22 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 48149-72-0 |
|---|---|
| Molecular Formula | C9H16O6 |
| Molecular Weight | 220.22 g/mol |
| IUPAC Name | (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-prop-2-enoxyoxane-3,4,5-triol |
| Standard InChI | InChI=1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6+,7+,8-,9+/m1/s1 |
| Standard InChI Key | XJNKZTHFPGIJNS-NXRLNHOXSA-N |
| Isomeric SMILES | C=CCO[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O |
| SMILES | C=CCOC1C(C(C(C(O1)CO)O)O)O |
| Canonical SMILES | C=CCOC1C(C(C(C(O1)CO)O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume